Cas no 926894-48-6 (2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine)

2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine structure
926894-48-6 structure
Product Name:2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine
CAS No:926894-48-6
MF:C12H18N4O2
MW:250.296922206879
CID:1094705
Update Time:2024-03-05

2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine
    • 2-[4-(4-nitrophenyl)piperazin-1-yl]ethanamine
    • QOVMSYJDIIBFOX-UHFFFAOYSA-N
    • 1-Piperazineethanamine, 4-(4-nitrophenyl)-
    • Inchi: 1S/C12H18N4O2/c13-5-6-14-7-9-15(10-8-14)11-1-3-12(4-2-11)16(17)18/h1-4H,5-10,13H2
    • InChI Key: QOVMSYJDIIBFOX-UHFFFAOYSA-N
    • SMILES: N1(CCN)CCN(C2=CC=C([N+]([O-])=O)C=C2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 431.9±45.0 °C(Predicted)
  • pka: 10.11±0.10(Predicted)
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